Cas no 80099-85-0 (Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-)

• Product name: Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-
• CAS No: 80099-85-0
• MF: C₁₂H₇NOCl₂
• MW: 252.096
• CID: 4192965
• PubChem ID: 15135631

Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-
• 2-chloro-3-(4-chlorobenzoyl)-pyridine
• HIAWOLSEFDFMMY-UHFFFAOYSA-N
• SCHEMBL2162312
• 80099-85-0
• (4-chlorophenyl)(2-chloropyridin-3-yl)methanone
• 2-chloro-3-(4-chlorobenzoyl)pyridine
• 4-chlorophenyl-(2-chloropyridin-3-yl)methanone
• (4-chloro-phenyl)-(2-chloro-pyridin-3-yl)-methanone

• Inchi： InChI=1S/C12H7Cl2NO/c13-9-5-3-8(4-6-9)11(16)10-2-1-7-15-12(10)14/h1-7H
• InChI Key： HIAWOLSEFDFMMY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 250.9904692Da
• Monoisotopic Mass: 250.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų
• XLogP3: 3.8